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Compound of Interest

Compound Name: Dibutyldichlorogermane
CAS No.: 4593-81-1
Cat. No.: B1204648

Get Quote

This document serves as an in-depth technical guide for researchers, scientists, and
professionals in drug development and materials science on the subject of
dibutyldichlorogermane. The guide is structured to provide not just data, but actionable
insights into the compound's properties, safe handling, and application, reflecting field-proven
expertise.

Core Identity and Physicochemical Characteristics

Dibutyldichlorogermane is an organogermanium compound that serves as a critical building
block in various synthetic applications. Its precise identification and an understanding of its
physical properties are foundational to its use in any experimental context.

Chemical Abstract Service (CAS) Number

The universally recognized identifier for dibutyldichlorogermane is its CAS Registry Number.

« CAS Number: 4593-81-1[1][2][3]
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This number ensures unambiguous identification for procurement, regulatory compliance, and
in scientific literature.

Summary of Physicochemical Data

The key physical and chemical properties of dibutyldichlorogermane are summarized below.
These parameters are essential for designing experimental setups, particularly for distillations
and reactions where temperature and density are critical variables.

Property Value Source(s)
Molecular Formula CsH1sCl2Ge [1][2][4]
Molecular Weight 257.77 g/mol [2][3]
Appearance Clear, colorless liquid [2]

Boiling Point 242 °C [1]

Density 1.208 g/cm3 [1]

Hazard Analysis and Safe Handling Protocols

Dibutyldichlorogermane is a reactive and hazardous chemical. A rigorous adherence to
safety protocols is not merely recommended but is a requirement for its use. The following
information is synthesized from authoritative Safety Data Sheets (SDS).

GHS Hazard Classification

This compound is classified under the Globally Harmonized System (GHS) with the following
primary hazards:

o Acute Toxicity, Oral (Category 3): Toxic if swallowed.[5]
o Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[5][6]

» Serious Eye Damage (Category 1): Causes serious eye damage.[5][6]

Safe Handling Workflow
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A systematic approach to handling is essential to mitigate risks. The workflow below illustrates
the critical stages of preparation, handling, and post-procedure cleanup.
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Phase 1: Preparation

[ Thoroughly Review SDS j

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Lab Coat)

'

Prepare & Verify
Chemical Fume Hood

Phase 2: Actjve Handling

Transfer Reagent Under
Inert Atmosphere (if needed)

Conduct Reaction with
Temperature Control

Phase 3: Clearjup & Disposal

Carefully Quench
Residual Reagent

Segregate Halogenated
Organic Waste

Decontaminate Glassware
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Click to download full resolution via product page
Caption: Step-by-step experimental workflow for Grignard-based alkylation.
Step-by-Step Methodology:

e Preparation: Under an inert atmosphere of argon, equip a flame-dried 250 mL three-neck
round-bottom flask with a magnetic stir bar, a thermometer, and a pressure-equalizing
dropping funnel.

e Reagent Charging: In the flask, dissolve dibutyldichlorogermane (1.0 eq) in anhydrous
diethyl ether (approx. 50 mL).

e Cooling: Cool the stirred solution to 0 °C using an ice/water bath. The rationale for this is to
control the initial exotherm of the Grignard reaction, thereby minimizing side-product
formation.

o Grignard Addition: Add ethylmagnesium bromide (2.2 eq) to the dropping funnel and add it
dropwise to the cooled solution over 30-45 minutes, ensuring the internal temperature does
not exceed 10 °C.

o Reaction Progression: Once the addition is complete, remove the ice bath and allow the
mixture to warm to room temperature. Let the reaction stir for 12-18 hours to ensure
completion.

e Quenching: Cool the mixture again to 0 °C and slowly add saturated aqueous ammonium
chloride solution to quench any unreacted Grignard reagent.

o Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with brine,
separate the layers, and extract the aqueous phase twice more with diethyl ether.
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» Drying and Concentration: Combine all organic fractions and dry over anhydrous magnesium
sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a
rotary evaporator.

« Purification: The resulting crude oil can be purified by vacuum distillation to yield the final
product, dibutyldiethylgermane. The purity should be assessed by GC-MS and NMR
spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1204648/docs#a-comprehensive-
technical-guide-to-dibutyldichlorogermane-for-advanced-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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